Cas no 20556-16-5 (H-Val-Asp-OH)

• Product Name: H-Val-Asp-OH
• CAS No: 20556-16-5
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• MDL: MFCD00037280
• CID: 241263
• PubChem ID: 7009608
• Update Time: 2025-06-24

H-Val-Asp-OH Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-valyl-
• H-VAL-ASP-OH
• L-Valyl-L-aspartic acid
• VAL-ASP
• VD dipeptide
• L-Valyl-L-Aspartate
• V-D Dipeptide
• SCHEMBL4423744
• L-Aspartic acid, L-valyl-
• Valine Aspartate dipeptide
• N-[valinyl] aspartic acid
• L-Val-L-Asp
• Valine-Aspartate dipeptide
• CS-0655668
• 20556-16-5
• HY-P4660
• Valyl-aspartic acid
• Valylaspartate
• OBTCMSPFOITUIJ-FSPLSTOPSA-N
• (2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]butanedioic acid
• CHEBI:75009
• valylaspartic acid
• (S)-2-((S)-2-Amino-3-methylbutanamido)succinic acid
• Vd
• Valyl-Aspartate
• N-[valinyl]aspartic acid
• MFCD00037280
• DTXSID601314048
• Q27145066
• H-Val-Asp-OH

• MDL： MFCD00037280
• Inchi： 1S/C9H16N2O5/c1-4(2)7(10)8(14)11-5(9(15)16)3-6(12)13/h4-5,7H,3,10H2,1-2H3,(H,11,14)(H,12,13)(H,15,16)/t5-,7-/m0/s1
• InChI Key： OBTCMSPFOITUIJ-FSPLSTOPSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 232.10600
• Monoisotopic Mass: 232.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.72000
• LogP: 0.10500

H-Val-Asp-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Val-Asp-OH

Introduction to H-Val-Asp-OH (CAS No. 20556-16-5)

H-Val-Asp-OH (CAS No. 20556-16-5) is a dipeptide composed of valine and aspartic acid, linked by an amide bond. This compound has garnered significant attention in the fields of biochemistry, medicinal chemistry, and pharmacology due to its unique properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, biological activities, and recent research developments surrounding H-Val-Asp-OH.

The chemical structure of H-Val-Asp-OH is characterized by the amino acid residues valine (Val) and aspartic acid (Asp). Valine is a branched-chain amino acid (BCAA) that plays a crucial role in protein synthesis and energy metabolism. Aspartic acid, on the other hand, is an acidic amino acid that is involved in various metabolic pathways, including the urea cycle and neurotransmitter synthesis. The amide bond between these two residues forms a stable dipeptide structure that exhibits specific biological activities.

One of the key areas of research involving H-Val-Asp-OH is its role in apoptosis, or programmed cell death. Apoptosis is a critical process in maintaining tissue homeostasis and eliminating damaged or dysfunctional cells. Recent studies have shown that H-Val-Asp-OH can act as a substrate for caspases, a family of cysteine proteases that are central to the execution phase of apoptosis. Specifically, H-Val-Asp-OH can be cleaved by caspase-3, one of the most important executioner caspases, leading to the activation of downstream apoptotic pathways.

In addition to its role in apoptosis, H-Val-Asp-OH has been investigated for its potential therapeutic applications. For instance, it has been studied as a pro-apoptotic agent in cancer therapy. Cancer cells often evade apoptosis through various mechanisms, such as overexpression of anti-apoptotic proteins or mutations in pro-apoptotic proteins. By promoting apoptosis in cancer cells, H-Val-Asp-OH could potentially enhance the efficacy of existing cancer treatments and reduce tumor burden.

Another area of interest is the use of H-Val-Asp-OH as a biomarker for disease diagnosis and prognosis. The levels of this dipeptide have been found to be altered in various pathological conditions, including neurodegenerative diseases and inflammatory disorders. For example, elevated levels of H-Val-Asp-OH have been observed in patients with Alzheimer's disease, suggesting its potential as a biomarker for early detection and monitoring of disease progression.

The synthesis and purification of H-Val-Asd-OH have also been subjects of extensive research. Various methods have been developed to produce this dipeptide efficiently and at high purity levels. Solid-phase peptide synthesis (SPPS) is one of the most commonly used techniques for synthesizing dipeptides like H-Val-Asd-OH. This method involves attaching the first amino acid to a solid support resin and then sequentially adding the subsequent amino acids using coupling reagents. The final product can be cleaved from the resin and purified using techniques such as high-performance liquid chromatography (HPLC).

The stability and solubility properties of H-Val-Asd-OH are important considerations for its use in biological assays and therapeutic applications. This dipeptide has been found to be relatively stable under physiological conditions but can degrade over time when exposed to extreme pH or temperature conditions. To enhance its stability and solubility, various modifications have been explored, such as the introduction of protective groups or the use of solubilizing agents.

In conclusion, H-Val-Asd-OH (CAS No. 20556-16-5) is a versatile dipeptide with significant potential in both basic research and applied fields. Its role in apoptosis, therapeutic applications in cancer treatment, and potential as a biomarker for disease diagnosis make it an important compound for further investigation. As research continues to advance our understanding of this compound, it is likely that new applications and insights will emerge, further highlighting its importance in the field of biochemistry and medicinal chemistry.